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Compound of Interest

Compound Name: Tyvelose

L  Get Quote

Cat. No.: B8120476

For immediate reference, Tyvelose is not classified as a hazardous substance according to the
Globally Harmonized System (GHS)[1]. However, adherence to proper laboratory disposal
protocols is essential to ensure a safe working environment and regulatory compliance. This
guide provides detailed procedures for the proper disposal of Tyvelose in research and drug

development settings.

Chemical and Physical Properties

A summary of key quantitative data for Tyvelose is presented below.

Property

Value

Molecular Formula

CoH1204[2][3][4]

Molecular Weight 148.16 g/mol [2][4][5]
CAS Number 5658-12-8[1][3][4]
Appearance Not determined, likely a solid[1]
Soluble in DMF (20 mg/ml), DMSO (20 mg/ml),
Solubility Ethanol (10 mg/ml), and PBS (pH 7.2) (10
mg/ml)[3]
Flammability Product is not flammable[1]
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Disposal Procedures

The appropriate disposal method for Tyvelose depends on its physical state (solid or in
solution) and the nature of any associated chemicals. Always consult your institution's specific
waste disposal guidelines and local regulations before proceeding.

Step-by-Step Disposal Guidance:

e Assess the Waste Stream:
o Determine if the Tyvelose waste is in its pure, solid form or dissolved in a solvent.
o ldentify any other chemicals or contaminants present in the waste.

e Pure, Uncontaminated Tyvelose (Solid):

o Collect the solid waste in a designated, clearly labeled container for non-hazardous solid
chemical waste.

o Ensure the container is sealed to prevent dust inhalation.

o Dispose of the container through your institution's established chemical waste
management program.

» Tyvelose Solutions:

o Agueous Solutions: If Tyvelose is dissolved in water with no other hazardous chemicals, it
can often be disposed of down the drain with a copious amount of water. However, it is
critical to first verify that this is permissible under your local wastewater regulations.

o Solvent Solutions: If Tyvelose is dissolved in a flammable or hazardous solvent (e.g.,
DMSO, Ethanaol), the solution must not be poured down the drain.

» Collect the waste solution in a designated, properly labeled container for hazardous
chemical waste. The label should clearly identify all chemical constituents.

» Store the container in a designated satellite accumulation area for hazardous waste.
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» Arrange for disposal through your institution's hazardous waste management program.

e Contaminated Materials:

o Any materials that have come into contact with Tyvelose, such as gloves, weigh boats,
and pipette tips, should be evaluated for contamination.

o If these materials are also contaminated with hazardous chemicals, they must be disposed
of as hazardous waste.

o If they are only contaminated with non-hazardous Tyvelose, they can typically be
disposed of as regular laboratory waste, in accordance with your institution's policies.

Experimental Protocols

This document does not cite specific experiments. The disposal procedures provided are based
on the chemical's safety data sheet and general best practices for laboratory chemical waste
management.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tyvelose.
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Assess Tyvelose Waste Stream

Is the waste pure, solid Tyvelose?

o (in solution) Yes

Is the solvent water (aqueous solution)?

Collect in labeled

No : :
non-hazardous solid waste container

Is the solvent hazardous? Yes

o (other non-aqueoyis,
on-hazardous solvent)

Verify drain disposal is permitted

v i . S
es Drain disposal prohibited by local regulations

A

Collect in labeled Dispose down drain with
hazardous liquid waste container copious amounts of water

Dispose through institutional
chemical waste program

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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